Cas no 73694-79-8 (Hexane, 1-bromo-2-ethoxy-)

Hexane, 1-bromo-2-ethoxy- structure
Hexane, 1-bromo-2-ethoxy- structure
Product Name:Hexane, 1-bromo-2-ethoxy-
CAS No:73694-79-8
MF:C8H17BrO
MW:209.123982191086
CID:542104
PubChem ID:12560781
Update Time:2025-04-19

Hexane, 1-bromo-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • Hexane, 1-bromo-2-ethoxy-
    • 1-bromo-2-ethoxyhexane
    • KOEFIHVWBUUZES-UHFFFAOYSA-N
    • 73694-79-8
    • DTXSID70502581
    • SCHEMBL11183999
    • Inchi: 1S/C8H17BrO/c1-3-5-6-8(7-9)10-4-2/h8H,3-7H2,1-2H3
    • InChI Key: KOEFIHVWBUUZES-UHFFFAOYSA-N
    • SMILES: BrCC(CCCC)OCC

Computed Properties

  • Exact Mass: 208.04628g/mol
  • Monoisotopic Mass: 208.04628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 66.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 9.2Ų
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